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Compound of Interest

Compound Name: alpha-Methylstyrene

Cat. No.: B127712 Get Quote

Introduction

alpha-Methylstyrene (AMS) is an organic compound with the chemical formula C₉H₁₀. It is a

colorless liquid with a characteristic odor.[1] Structurally, it is a derivative of styrene with a

methyl group attached to the alpha carbon of the vinyl group. While it shares similarities with

styrene in its ability to polymerize, the presence of the methyl group imparts distinct properties,

notably influencing the thermal stability of its polymers.[1] This guide provides a detailed

examination of alpha-methylstyrene, focusing on its chemical and physical properties,

synthesis and production, key reactions, and its metabolic fate, making it a valuable resource

for researchers, scientists, and professionals in drug development.

Chemical Structure and Identification

Chemical Name: (Prop-1-en-2-yl)benzene

Synonyms: Isopropenylbenzene, 2-Phenylpropene, AMS[2]

CAS Number: 98-83-9

Chemical Formula: C₉H₁₀

Molecular Weight: 118.18 g/mol

The structure of alpha-methylstyrene consists of a benzene ring bonded to an isopropenyl

group.
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Physicochemical Properties

A summary of the key physical and chemical properties of alpha-methylstyrene is presented

in the table below.

Property Value Reference

Physical State Colorless liquid [3]

Melting Point -23.2 °C [3]

Boiling Point 165.38 °C [3]

Density 0.91 g/cm³ at 20 °C [1]

Solubility in Water Insoluble [1]

Solubility in Organic Solvents

Soluble in ether, benzene,

chloroform, acetone, carbon

tetrachloride

[3]

Vapor Pressure 1.9 mmHg at 20 °C [1]

Flash Point 53.9 °C [3]

Refractive Index 1.5359 at 25 °C [3]

Synthesis and Industrial Production

The primary method for the industrial production of alpha-methylstyrene is as a byproduct of

the cumene process, which is the main industrial route for the synthesis of phenol and acetone.

[4][5]

The overall process involves the oxidation of cumene to cumene hydroperoxide, which is then

cleaved in an acidic medium to yield phenol and acetone. A side reaction in this process is the

formation of alpha-methylstyrene.[4]

A simplified workflow for the industrial production of alpha-methylstyrene is illustrated in the

diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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